Cas no 2138270-58-1 (3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one)

3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one is a structurally complex spirocyclic compound featuring a fused azaspiro[4.5]decane core with a methylcyclopropyl substituent. Its unique spirocyclic framework and functional group arrangement make it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The compound's rigid spirocyclic structure enhances stereochemical control in synthetic applications, while the methylcyclopropyl moiety may contribute to metabolic stability in drug design. Its well-defined molecular architecture is suitable for exploring structure-activity relationships in medicinal chemistry. The compound is typically handled under controlled conditions due to its specialized nature, and its purity is critical for research applications.
3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one structure
2138270-58-1 structure
Product Name:3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
CAS No:2138270-58-1
MF:C14H23NO
MW:221.338524103165
CID:5995598
PubChem ID:165462799
Update Time:2025-11-06

3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

    • EN300-790754
    • 3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
    • 2138270-58-1
    • 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
    • Inchi: 1S/C14H23NO/c1-10-11(13(2)8-9-13)14(15-12(10)16)6-4-3-5-7-14/h10-11H,3-9H2,1-2H3,(H,15,16)
    • InChI Key: YPFZBEJKHZEJJN-UHFFFAOYSA-N
    • SMILES: O=C1C(C)C(C2(CCCCC2)N1)C1(C)CC1

Computed Properties

  • Exact Mass: 221.177964357g/mol
  • Monoisotopic Mass: 221.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.1Ų

3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-790754-1.0g
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
2138270-58-1 95%
1.0g
$1485.0 2024-05-22
Enamine
EN300-790754-0.05g
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
2138270-58-1 95%
0.05g
$1247.0 2024-05-22
Enamine
EN300-790754-0.1g
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
2138270-58-1 95%
0.1g
$1307.0 2024-05-22
Enamine
EN300-790754-0.25g
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
2138270-58-1 95%
0.25g
$1366.0 2024-05-22
Enamine
EN300-790754-0.5g
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
2138270-58-1 95%
0.5g
$1426.0 2024-05-22
Enamine
EN300-790754-2.5g
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
2138270-58-1 95%
2.5g
$2912.0 2024-05-22
Enamine
EN300-790754-5.0g
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
2138270-58-1 95%
5.0g
$4309.0 2024-05-22
Enamine
EN300-790754-10.0g
3-methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one
2138270-58-1 95%
10.0g
$6390.0 2024-05-22

Additional information on 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one

Introduction to 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one (CAS No. 2138270-58-1)

3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one (CAS No. 2138270-58-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their spiro ring system, a structural motif that imparts distinct chemical and biological properties.

The spirocyclic framework of 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one is particularly intriguing due to its potential for modulating various biological targets. The presence of the azaspiro ring, along with the methyl and cyclopropyl substituents, contributes to its conformational rigidity and specific interactions with biomolecules. This structural complexity has led researchers to explore its potential in drug discovery and development.

Recent studies have highlighted the pharmacological properties of 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

In addition to its anti-inflammatory properties, 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one has shown promise in neuroprotective applications. Research conducted at the University of California, San Francisco, demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one has also been investigated in preclinical studies. Results indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, reducing the risk of adverse effects.

Synthesis of 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one has been optimized using modern synthetic techniques, including transition-metal-catalyzed reactions and multistep synthetic sequences. These methods have enabled efficient large-scale production, facilitating further preclinical and clinical evaluations. The synthetic route involves the formation of the spiro ring through intramolecular cyclization reactions, followed by functional group modifications to introduce the desired substituents.

The potential applications of 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one extend beyond its anti-inflammatory and neuroprotective properties. Ongoing research is exploring its efficacy in other therapeutic areas, such as cancer treatment and metabolic disorders. For example, preliminary studies have shown that this compound can inhibit the proliferation of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression.

In conclusion, 3-Methyl-4-(1-methylcyclopropyl)-1-azaspiro[4.5]decan-2-one (CAS No. 2138270-58-1) represents a promising lead compound in medicinal chemistry with a diverse range of potential therapeutic applications. Its unique structural features, coupled with favorable pharmacological properties and low toxicity profile, make it an attractive candidate for further development in drug discovery programs. Continued research will likely uncover additional biological activities and optimize its therapeutic potential for various diseases.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.